Cas no 2228456-58-2 (2-methoxy-6-{1-(methylamino)cyclopropylmethyl}phenol)

• Product Name: 2-methoxy-6-{1-(methylamino)cyclopropylmethyl}phenol
• CAS No: 2228456-58-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6395356
• PubChem ID: 165666023
• Update Time: 2025-11-01

2-methoxy-6-{1-(methylamino)cyclopropylmethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-6-{1-(methylamino)cyclopropylmethyl}phenol
• 2228456-58-2
• EN300-1795964
• 2-methoxy-6-{[1-(methylamino)cyclopropyl]methyl}phenol

• Inchi： 1S/C12H17NO2/c1-13-12(6-7-12)8-9-4-3-5-10(15-2)11(9)14/h3-5,13-14H,6-8H2,1-2H3
• InChI Key： DUOMNEPOORRABR-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CC1(CC1)NC)OC

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-methoxy-6-{1-(methylamino)cyclopropylmethyl}phenol

Introduction to 2-methoxy-6-{1-(methylamino)cyclopropylmethyl}phenol (CAS No: 2228456-58-2)

2-methoxy-6-{1-(methylamino)cyclopropylmethyl}phenol, identified by the CAS number 2228456-58-2, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a subject of extensive study for potential therapeutic applications.

The molecular structure of 2-methoxy-6-{1-(methylamino)cyclopropylmethyl}phenol incorporates several key functional groups that contribute to its unique chemical properties. The presence of a methoxy group at the 2-position and a phenol group at the 6-position provides opportunities for hydrogen bonding and interactions with biological targets. Additionally, the cyclopropylmethyl side chain attached to the nitrogen atom in the methylamino group introduces steric and electronic effects that can modulate the compound's reactivity and binding affinity.

In recent years, there has been growing interest in developing novel compounds that target inflammatory and oxidative stress-related pathways. The structural motifs present in 2-methoxy-6-{1-(methylamino)cyclopropylmethyl}phenol suggest potential activity in these areas. For instance, the phenol moiety is well-known for its antioxidant properties, while the methylamino group can serve as a pharmacophore for interacting with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammation.

Current research in the field of medicinal chemistry has demonstrated that modifications to aromatic rings, such as those seen in 2-methoxy-6-{1-(methylamino)cyclopropylmethyl}phenol, can significantly influence the biological activity of a compound. The methoxy group at the 2-position can enhance solubility and metabolic stability, while the cyclopropylmethyl group can improve binding affinity by introducing rigidity and specific spatial orientation. These structural features make this compound a promising candidate for further investigation.

One of the most compelling aspects of 2-methoxy-6-{1-(methylamino)cyclopropylmethyl}phenol is its potential as a lead compound for drug discovery. Several studies have highlighted its ability to inhibit inflammatory mediators by modulating enzymatic pathways. For example, preliminary in vitro studies have shown that this compound can suppress the production of prostaglandins and leukotrienes, which are potent mediators of inflammation. These findings align with the broader goal of developing anti-inflammatory agents that target multiple pathways simultaneously.

The synthesis of 2-methoxy-6-{1-(methylamino)cyclopropylmethyl}phenol presents both challenges and opportunities for chemists. The complexity of its structure requires careful planning and execution to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenation have been instrumental in achieving the desired functional groups efficiently.

From a pharmacokinetic perspective, 2-methoxy-6-{1-(methylamino)cyclopropylmethyl}phenol exhibits characteristics that are favorable for drug development. The presence of polar functional groups enhances aqueous solubility, which is crucial for oral bioavailability. Additionally, the stability of the molecule under various conditions suggests potential for formulation into oral or injectable dosage forms. These attributes are essential for ensuring that a compound can reach its target site effectively and maintain its integrity throughout storage and administration.

The potential therapeutic applications of 2-methoxy-6-{1-(methylamino)cyclopropylmethyl}phenol extend beyond inflammation management. Research has also explored its role in neuroprotection and cancer chemoprevention. The phenolic structure is known to scavenge free radicals, which can mitigate oxidative damage associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, studies suggest that this compound may inhibit certain kinases involved in cancer progression, making it a candidate for oncology research.

In conclusion, 2-methoxy-6-{1-(methylamino)cyclopropylmethyl}phenol (CAS No: 2228456-58-2) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its ability to modulate inflammatory pathways, coupled with favorable pharmacokinetic properties, positions it as a valuable candidate for further development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing complex diseases.